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Compound of Interest

Methyl 3-
Compound Name: ) _
(dimethylamino)propanoate

cat. No.: B1580593

Comprehensive Safety Guide: Handling Methyl
3-(dimethylamino)propanoate

This guide provides essential, field-proven safety protocols for the handling, storage, and
disposal of Methyl 3-(dimethylamino)propanoate (CAS: 3853-06-3). As a compound
classified with multiple hazards, including flammability and irritation, strict adherence to these
procedures is critical to ensure personnel safety and operational integrity within research and
development environments. This document moves beyond mere compliance, explaining the
causality behind each recommendation to build a foundational culture of safety.

Hazard Identification and Risk Assessment

Methyl 3-(dimethylamino)propanoate is a flammable liquid that poses significant skin, eye,
and respiratory irritation risks.[1][2] A thorough understanding of its properties is the first step in
mitigating exposure and ensuring safe handling. The causality is clear: failure to respect these
inherent hazards can lead to acute injury and long-term health effects.

Table 1: Chemical Properties and Identifiers
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Property Value Source
Methyl 3-
Chemical Name (dimethylamino)propanoat
e
Methyl 3-
(dimethylamino)propionate,
Synonym(s) ) ]
N,N-Dimethyl--alanine methyl
ester
CAS Number 3853-06-3
Molecular Formula CeH13NO:2 [1]
Molecular Weight 131.17 g/mol [1]
Appearance Liquid
Boiling Point 152-154 °C [3]

| Density | 0.917 g/mL at 25 °C [[3] |

A risk assessment must precede any handling of this substance. The primary risks are
chemical splashes leading to skin or eye irritation, inhalation of vapors causing respiratory tract
irritation, and fire from improper handling near ignition sources.[1][2]

Table 2: GHS Hazard Classification Summary

Hazard Class Category Hazard Statement

H226: Flammable liquid

Flammable Liquids 3
and vapor[1][2]

H315: Causes skin irritation[1]
[2]

Skin Corrosion/Irritation 2

H319: Causes serious eye

Serious Eye Damage/Irritation 2A o
irritation[1][2]
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| Specific Target Organ Toxicity (Single Exposure) | 3 | H335: May cause respiratory irritation[1]
[211

Personal Protective Equipment (PPE) Protocol

PPE is the final barrier between the researcher and the chemical. Its selection and use must be
deliberate and informed by the specific risks of the procedure. The protocol described below is
a self-validating system; if any component is missing or compromised, work must not proceed.

Primary Engineering Controls: The First Line of Defense

Before any PPE is donned, engineering controls must be in place and verified. All handling of
Methyl 3-(dimethylamino)propanoate, including weighing and transferring, must be
conducted within a certified chemical fume hood to control vapor inhalation.[3][4] The work area
must have an accessible and recently tested safety shower and eyewash station.[4]

Mandatory PPE Ensemble

The following PPE is mandatory for all personnel handling Methyl 3-
(dimethylamino)propanoate, regardless of the quantity.

o Eye and Face Protection: Chemical splash goggles that meet NIOSH or EN 166 standards
are required.[1] Due to the serious eye irritation risk, a full-face shield must be worn over the
goggles during any transfer of liquids or when there is a significant splash potential.[1][5]
This dual-layer protection is non-negotiable.

o Skin and Body Protection:

o Gloves: Handle with chemically resistant gloves at all times. Gloves must be inspected for
integrity before each use.[1] Use proper glove removal technique (without touching the
glove's outer surface) to avoid contaminating your skin.[1] Dispose of contaminated gloves
immediately in the designated hazardous waste stream.

o Lab Coat/Clothing: A flame-resistant lab coat is required. For larger-scale operations (>1L)
or procedures with a high splash risk, a complete chemical-resistant suit is necessary.[1]

o Respiratory Protection:
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o When handled within a certified fume hood, respiratory protection may not be required.

o In situations where vapors may not be adequately contained, such as during a spill or in a
poorly ventilated area, a NIOSH-approved respirator with cartridges suitable for organic
vapors (e.g., type ABEK) is mandatory.[1]

Standard Operating Procedure (SOP) for Handling

This step-by-step workflow ensures that safety is integrated into the entire handling process,
from preparation to disposal.

Preparation & Pre-Handling Checklist

» Verify Engineering Controls: Confirm the chemical fume hood is operational and the sash is
at the appropriate height.

o Locate Safety Equipment: Confirm the location and accessibility of the safety shower,
eyewash station, fire extinguisher, and spill kit.

o Assemble Materials: Bring the chemical, necessary glassware, and waste containers into the
fume hood before opening the primary container.

e Don PPE: Put on all required PPE as outlined in Section 2.2.

Handling and Transfer Workflow

o Grounding: When transferring from a larger container, ensure both the source and receiving
containers are grounded and bonded to prevent static discharge, which could ignite
flammable vapors.[2][6]

o Use Non-Sparking Tools: All tools used for opening or transferring the chemical must be
made of non-sparking materials.[2][6]

» Controlled Dispensing: Dispense the liquid slowly and carefully to minimize splashing or
aerosol generation.

» Immediate Sealing: Tightly close all containers immediately after use to prevent the escape
of vapors.[5][7]
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Post-Handling & Decontamination

o Surface Cleaning: Decontaminate all work surfaces and equipment by wiping them down
with an appropriate solvent (e.g., isopropanol), with all cleaning materials disposed of as

hazardous waste.
 PPE Removal: Remove PPE in the correct order (gloves first), avoiding self-contamination.

e Hand Washing: Wash hands thoroughly with soap and water after all work is complete, even

after wearing gloves.[4][5]

Emergency Procedures

Preparedness is paramount. All personnel must be trained on these procedures before
handling the chemical.

Spill Response

In the event of a spill, immediate and decisive action is required to protect personnel and the
environment.

Click to download full resolution via product page

Figure 1: Emergency Spill Response Workflow for Methyl 3-(dimethylamino)propanoate.

Exposure and First Aid

« Inhalation: Immediately move the affected person to fresh air. If breathing is difficult, provide
artificial respiration. Seek immediate medical attention.[1][4]

» Skin Contact: Immediately remove all contaminated clothing. Rinse the affected skin area
with copious amounts of water for at least 15 minutes. Consult a physician.[1][4]

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://file.medchemexpress.com/batch_PDF/HY-W098352/Methyl-3-methylamino-propanoate-SDS-MedChemExpress.pdf
https://file.bldpharm.com/static/upload/prosds/bldsds/140/SDS-BD139352.pdf
https://www.benchchem.com/product/b1580593?utm_src=pdf-body-img
https://www.benchchem.com/product/b1580593?utm_src=pdf-body
http://angenechemical.com/sds/3853-06-3.pdf
https://file.medchemexpress.com/batch_PDF/HY-W098352/Methyl-3-methylamino-propanoate-SDS-MedChemExpress.pdf
http://angenechemical.com/sds/3853-06-3.pdf
https://file.medchemexpress.com/batch_PDF/HY-W098352/Methyl-3-methylamino-propanoate-SDS-MedChemExpress.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1580593?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, making
sure to lift the upper and lower eyelids. Remove contact lenses if present and easy to do.
Seek immediate medical attention from an ophthalmologist.[2][4]

 Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Never give anything by
mouth to an unconscious person. Seek immediate medical attention.[1][4]

Storage and Disposal Plan

Proper storage and disposal are critical for long-term safety and environmental protection.

Safe Storage Requirements

e Store in a cool, dry, and well-ventilated area designated for flammable liquids.[5][7] A storage
temperature of 2-8°C is recommended.[1]

o Keep containers tightly closed to prevent vapor release and potential contamination.[2][8]

o Store away from incompatible materials such as strong oxidizing agents, strong acids, and
strong bases.[4][9]

e The storage area should be free of ignition sources, and containers should be stored in a
locked location.[4][10]

Waste Disposal Plan

o All materials contaminated with Methyl 3-(dimethylamino)propanoate, including the
chemical itself, used absorbents, and contaminated PPE, are considered hazardous waste.

e Do not dispose of this chemical down the drain.[2][4]
o Collect waste in clearly labeled, sealed containers.

» All disposal must be carried out through a licensed professional waste disposal company, in
strict accordance with all federal, state, and local regulations.[1][4][10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1580593?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

